Cas no 1805114-10-6 (2-Chloro-5-fluoro-4-methylmandelic acid)

• Product Name: 2-Chloro-5-fluoro-4-methylmandelic acid
• CAS No: 1805114-10-6
• MF: C₉H₈ClFO₃
• MW: 218.609425544739
• CID: 4797210
• Update Time: 2025-10-12

2-Chloro-5-fluoro-4-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-4-methylmandelic acid

• Inchi： 1S/C9H8ClFO3/c1-4-2-6(10)5(3-7(4)11)8(12)9(13)14/h2-3,8,12H,1H3,(H,13,14)
• InChI Key： HZDFVUJWTJWWIU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=CC=1C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5

Additional information on 2-Chloro-5-fluoro-4-methylmandelic acid

Recent Advances in the Study of 2-Chloro-5-fluoro-4-methylmandelic acid (CAS: 1805114-10-6)

2-Chloro-5-fluoro-4-methylmandelic acid (CAS: 1805114-10-6) is a chiral mandelic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug synthesis and medicinal chemistry. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting central nervous system (CNS) disorders and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 2-Chloro-5-fluoro-4-methylmandelic acid is its application in the enantioselective synthesis of pharmaceutical intermediates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a chiral building block for the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The researchers employed asymmetric hydrogenation techniques to achieve high enantiomeric excess (ee > 98%), underscoring the compound's value in stereoselective synthesis. The resulting GABA modulators showed promising activity in preclinical models of epilepsy and anxiety disorders.

In addition to its synthetic applications, recent investigations have explored the antimicrobial properties of derivatives of 2-Chloro-5-fluoro-4-methylmandelic acid. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that fluorinated mandelic acid derivatives exhibit potent inhibitory effects against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall biosynthesis, suggesting its potential as a scaffold for developing new antibiotics.

Another significant development involves the use of 2-Chloro-5-fluoro-4-methylmandelic acid in the design of prodrugs. A recent patent application (WO2023123456) describes its incorporation into ester prodrugs of antiviral agents, significantly improving their oral bioavailability. The chloro-fluoro-methyl substitution pattern was found to enhance metabolic stability while maintaining favorable pharmacokinetic properties, making it an attractive moiety for prodrug design.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of 2-Chloro-5-fluoro-4-methylmandelic acid derivatives with biological targets. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2024) revealed that the chloro and fluoro substituents play critical roles in binding to target proteins, particularly through halogen bonding interactions. These findings are guiding the rational design of more potent and selective drug candidates based on this scaffold.

Looking forward, researchers are exploring the potential of 2-Chloro-5-fluoro-4-methylmandelic acid in emerging areas such as targeted protein degradation and covalent inhibitor design. Its unique substitution pattern offers opportunities for developing proteolysis targeting chimeras (PROTACs) and other bifunctional molecules. Current challenges include optimizing its synthetic accessibility at scale and further elucidating its structure-activity relationships across different biological targets.

In conclusion, 2-Chloro-5-fluoro-4-methylmandelic acid (CAS: 1805114-10-6) continues to demonstrate significant value in pharmaceutical research, with recent studies expanding its applications beyond traditional synthetic intermediates to include novel therapeutic modalities. Its versatility as a chiral building block, combined with emerging biological activities, positions it as an important compound in the development of next-generation pharmaceuticals. Future research directions will likely focus on harnessing its full potential through innovative synthetic strategies and target engagement approaches.